Cas no 93433-53-5 ( )
structure
Product Name:
CAS No:93433-53-5
MF:C16H16O
MW:224.297644615173
CID:999757
PubChem ID:296785
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3,4-diphenyloxolane
- 3,4-Diphenyltetrahydrofuran
- DTXSID0036637
- NSC-167269
- Q27115991
- AKOS024324765
- CHEBI:34325
- NSC167269
- SCHEMBL11421880
- 93433-53-5
-
-
- Inchi： 1S/C16H16O/c1-3-7-13(8-4-1)15-11-17-12-16(15)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
- InChI Key： BQRJKBFGRQFFMF-UHFFFAOYSA-N
- SMILES： O1CC(C2C=CC=CC=2)C(C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 224.12
- Monoisotopic Mass: 224.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.077
- Boiling Point: 336.7°C at 760 mmHg
- Flash Point: 152°C
- Refractive Index: 1.576
Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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